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Compound of Interest

Compound Name: K-111

cat. No.: B1673201

Disclaimer: The term "K-111" is not a standardized chemical identifier and can refer to a variety
of commercial products. For the purpose of this guide, and considering the intended audience
of researchers and scientists, this document will address the proper disposal procedures for
Potassium lodide (KI), a common laboratory chemical that "K-111" could plausibly represent as
an internal laboratory code. It is imperative to confirm the chemical identity of your specific "K-
111" by consulting its Safety Data Sheet (SDS) before following these procedures.

This guide provides essential safety and logistical information for the proper handling and
disposal of Potassium lodide in a laboratory setting, in line with our commitment to being a
preferred source for laboratory safety and chemical handling information.

Quantitative Data for Potassium lodide

For easy reference, the key quantitative data for Potassium lodide are summarized in the table
below.
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Property Value

Chemical Formula Kl

Molecular Weight 166.00 g/mol [1]

Melting Point 681 °C (1,258 °F)[2]

Boiling Point 1,330 °C (2,430 °F)[2]

Density 3.13 g/cm?3[2]

Solubility in Water 1400 mg/mL at 20 °C (68 °F)[2]

Experimental Protocol: Preparation of a 0.1 M
Potassium lodide Solution

This protocol details the preparation of a 0.1 Molar aqueous solution of Potassium lodide, a
common reagent in many laboratory procedures.

Materials:

o Potassium lodide (KI), solid

» Distilled or deionized water

e 1000 mL volumetric flask

» Weighing boat

e Spatula

e Funnel

» Beaker

» Wash bottle with distilled water

Procedure:
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Calculate the required mass of KI: To prepare 1 liter of a 0.1 M solution, 16.6 grams of Kl are
needed (0.1 mol/L* 1 L * 166.0 g/mol ).[3]

Weigh the KI: Place a weighing boat on an analytical balance and tare it. Carefully weigh out
16.6 g of solid Kl using a spatula.

Dissolve the KI: Transfer the weighed KI to a beaker and add approximately 700-800 mL of
distilled water. Stir with a magnetic stirrer or glass rod until the solid is completely dissolved.
Potassium lodide is highly soluble in water.[2]

Transfer to volumetric flask: Carefully pour the dissolved KI solution into a 1000 mL
volumetric flask using a funnel.

Rinse and dilute to volume: Rinse the beaker, stirring rod, and funnel with small amounts of
distilled water, adding the rinsings to the volumetric flask to ensure all the Kl is transferred.

Bring to final volume: Add distilled water to the volumetric flask until the bottom of the
meniscus reaches the calibration mark.

Homogenize: Cap the flask and invert it several times to ensure the solution is thoroughly
mixed and the concentration is uniform.

Label and Store: Label the bottle with the chemical name (0.1 M Potassium lodide),
concentration, date of preparation, and your initials. Store in a cool, dry, and dark place as Kl
solutions are sensitive to light and air.[1][4] Stored solutions that have turned yellow due to
the formation of iodine can be rendered colorless by adding a few drops of sodium
thiosulfate solution.[3]

K-111 (Potassium lodide) Disposal Procedures

Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.
Do not dispose of Potassium lodide or its solutions down the drain.[1][5]

Step-by-Step Disposal Guidance:

o Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing
appropriate PPE, including safety glasses with side-shields, nitrile gloves, and a lab coat.[1]
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[6]

o Waste Collection:

o Solid Waste: Collect unused or expired solid Potassium lodide in a clearly labeled, sealed
waste container.

o Aqueous Solutions: Collect aqueous solutions of Potassium lodide in a dedicated, sealed,
and clearly labeled hazardous waste container.

o Contaminated Materials: Any items heavily contaminated with Potassium lodide (e.qg.,
weighing boats, gloves, filter paper) should also be placed in the solid chemical waste
container.[7]

o Labeling: Label the waste container clearly with "Hazardous Waste," "Potassium lodide," and
the primary hazards (e.g., "Acute Toxicity," "Skin/Eye Irritant").

o Storage: Store the sealed waste container in a designated, well-ventilated satellite
accumulation area, away from incompatible materials such as acids and strong reducing
agents.

» Professional Disposal: Arrange for the disposal of the waste through your institution's
Environmental Health and Safety (EHS) office or a licensed professional waste disposal
service.[1][6] The recommended disposal method is often incineration in a chemical
incinerator equipped with an afterburner and scrubber.[1][6]

Emergency Spill Procedures:

» Minor Spills: For small spills of solid KI, sweep up the material, taking care not to create dust,
and place it in a sealed container for disposal.[4] Wipe the spill area with a damp cloth and
then wash the area with soap and water.[8]

e Major Spills: In the event of a large spill, evacuate the area and contact your institution's
EHS for assistance.[8] Ensure the area is well-ventilated.[4]

Mandatory Visualizations
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The following diagrams illustrate the logical workflow for preparing a Potassium lodide solution
and the decision-making process for its proper disposal.
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Caption: Experimental workflow for preparing a Potassium lodide solution.
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Caption: Decision workflow for the proper disposal of K-111 (Potassium lodide) waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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